N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide

• IUPAC Name: N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide
• InChI: InChI=1S/C12H16N2O3/c1-8-4-5-9(2)11(6-8)17-7-12(16)14-13-10(3)15/h4-6H,7H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key: FZSOBFRCFTZJPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NNC(=O)C
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide, also known as L-703,606, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a hydrazide derivative of phenoxyacetic acid and has been shown to have significant effects on various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide is primarily through its inhibition of the AT1R. This receptor is responsible for mediating the effects of angiotensin II, which is a potent vasoconstrictor and regulator of blood pressure. By inhibiting the AT1R, N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide reduces the effects of angiotensin II, leading to a decrease in blood pressure and other physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide are numerous and varied. In addition to its effects on the RAS, this compound has been shown to have anti-inflammatory effects, as well as potential applications in the treatment of cardiovascular disease, diabetes, and other conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide is its potency as an AT1R inhibitor. This makes it an ideal compound for studying the RAS and its effects on various physiological processes. However, one of the limitations of N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are many potential future directions for research on N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide. Some of the most promising areas of research include its potential applications in the treatment of cardiovascular disease, diabetes, and other conditions. Additionally, further studies are needed to better understand the mechanism of action of N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide involves the reaction of phenoxyacetic acid with acetic anhydride to form an intermediate compound, which is then reacted with hydrazine hydrate to yield the final product. The synthesis process is relatively simple and can be carried out using standard laboratory techniques.

Scientific Research Applications

N-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide has been used extensively in scientific research for a variety of applications. One of the most significant applications is in the study of the renin-angiotensin system (RAS), which is a critical regulator of blood pressure and fluid balance in the body. N'-acetyl-2-(2,5-dimethylphenoxy)acetohydrazide has been shown to be a potent inhibitor of the angiotensin II type 1 receptor (AT1R), which is a key component of the RAS.